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Compound of Interest

Compound Name: 1-(Chloromethoxy)propane

CAS No.: 3587-57-3

Cat. No.: B1366746 Get Quote

Technical Safety Profile: 1-
(Chloromethoxy)propane
CAS No: 3587-57-3 Synonyms: Propyl chloromethyl ether; Chloromethyl propyl ether Class:

-Haloether / Alkylating Agent[1]

Executive Summary & Hazard Architecture
Warning: 1-(Chloromethoxy)propane is a structural analog to Chloromethyl Methyl Ether

(CMME) and Bis(chloromethyl) ether (BCME), both known human carcinogens. While specific

regulatory listings for the propyl variant may lag behind its methyl counterparts, it must be

handled as a high-potency alkylating agent and probable carcinogen.

This compound is not a standard solvent; it is a reactive electrophile. Its primary utility—

introducing the chloromethyl group—is inextricably linked to its toxicity. The mechanism of

action involves the spontaneous generation of a resonance-stabilized oxocarbenium ion, which

alkylates nucleophilic centers in DNA (specifically the N7 position of guanine).

Core Hazards:

Flammability: Flash point of 25°C (Highly Flammable).
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Reactivity: Hydrolyzes rapidly in moist air to form Hydrogen Chloride (HCl), Formaldehyde,

and 1-Propanol.

Toxicity: Acute toxicity via inhalation/dermal routes; high potential for mutagenicity.[2]

Physicochemical Characterization
Precise physical data is critical for designing containment protocols. The low flash point

necessitates static-dissipative grounding during all transfers.

Property Value Operational Implication

Molecular Formula

C

H

ClO

Molecular Weight 108.57 g/mol

Boiling Point 94°C (at 760 mmHg)
Moderate volatility; significant

vapor generation at RT.[1][3]

Density 0.966 g/mL
Slightly less dense than water;

phase separation behavior.

Flash Point 25°C (Closed Cup)

H225: Keep away from

heat/sparks. Ground all

glassware.

Vapor Pressure ~55 mmHg (at 25°C)

High vapor concentration in

headspace; requires active

ventilation.

Solubility Reacts/Decomposes
Do not use aqueous extraction

until fully quenched.

Toxicology: Mechanism of Action
To understand the safety requirements, one must understand the molecular pathology. 1-
(Chloromethoxy)propane acts via an S
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1-like mechanism. In the presence of water or biological nucleophiles, the chlorine acts as a
leaving group, facilitated by the lone pair on the oxygen atom.

Mechanistic Pathway Diagram
The following diagram illustrates the dual fate of the molecule: hydrolysis (environmental

breakdown) vs. alkylation (biological damage).
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Figure 1: The reactive oxocarbenium intermediate drives both the carcinogenic potential

(alkylation) and the decomposition hazard (HCl generation).

Operational Safety: A Self-Validating System
Safety is not a checklist; it is a system of redundant barriers. For

-haloethers, the protocol must validate containment before and during use.

4.1 Engineering Controls
Primary Containment: All transfers must occur within a certified chemical fume hood (face

velocity > 100 fpm) or a glovebox under inert atmosphere (N

or Ar).

Vapor Management: Do not rely on rotary evaporation exhaust alone. Use a liquid nitrogen

trap to condense volatiles before they reach the vacuum pump oil, preventing pump

corrosion and exhaust re-emission.

4.2 The "Double-Barrier" Transfer Protocol
Never pour this reagent. Use positive pressure transfer or gas-tight syringes.
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Pre-Validation: Check glove integrity (nitrile is insufficient for prolonged contact; use Silver

Shield® or double-glove with thick neoprene over nitrile).

Cannula Transfer: For volumes > 10 mL, use a double-ended needle (cannula) under

positive nitrogen pressure.

Syringe Transfer: For volumes < 10 mL, use a gas-tight glass syringe with a Luer-lock tip.

Plastic syringes may swell or dissolve.

4.3 Quenching & Waste (The End-Point Validation)
The reaction mixture is not "safe" until the alkylating power is destroyed.

Quench Agent: Concentrated Aqueous Ammonia (NH

OH) or Ammonium Chloride (sat. aq.).

Mechanism: Ammonia acts as a sacrificial nucleophile, converting the alkylating agent into a

non-toxic amine or accelerating hydrolysis while neutralizing the generated HCl.

Validation: Test the pH of the aqueous layer. It must remain basic (pH > 9) to ensure the HCl

byproduct is neutralized and the hydrolysis equilibrium is driven to completion.

Operational Workflow Diagram
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Storage: 4°C, Inert Gas
(Segregate from Oxidizers)

PPE Check:
Silver Shield Gloves + Fume Hood

Transfer: Cannula/Syringe Only
(NO Pouring)

Reaction: Closed System
(N2 Atmosphere)

Quench: Add NH4OH
(Exothermic Control)

Waste: Halogenated Solvent
(pH Adjusted)

 Verify pH > 9
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Figure 2: Operational workflow emphasizing the critical control points (PPE and Quench

Validation).

Emergency Response Protocols
5.1 Spill Management
Do not attempt to wipe up a spill with paper towels. This increases surface area and vapor

generation.

Evacuate: Clear the immediate area.
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Isolate: Close the fume hood sash.

Neutralize: If safe to approach (wearing full PPE including respirator), cover the spill with a

1:1 mixture of soda ash and sand, or a commercial solvent absorbent.

Hydrolysis: Carefully mist the absorbent with dilute aqueous ammonia to initiate

hydrolysis/neutralization in situ before collection.

5.2 First Aid
Inhalation: Move to fresh air immediately. The delayed onset of pulmonary edema is a risk

with HCl-generating agents. Medical observation for 24 hours is recommended.

Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol (this may

increase skin permeability).

Eye Contact: Rinse for 15 minutes.[2] The hydrolysis product (HCl) causes immediate

corneal damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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